Cas no 6812-16-4 (2-Hydroxy-3-methoxybenzonitrile)

• Product Name: 2-Hydroxy-3-methoxybenzonitrile
• CAS No: 6812-16-4
• MF: C₈H₇NO₂
• MW: 149.146682024002
• MDL: MFCD02261936
• CID: 502459
• PubChem ID: 12507071
• Update Time: 2025-04-19

2-Hydroxy-3-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-methoxybenzonitrile
• 2-Hydroxy-3-methoxybenzenecarbonitrile
• Benzonitrile,2-hydroxy-3-methoxy-
• 3-Methoxysalicylonitrile
• o-Vanillonitrile
• EN300-316862
• SY104147
• Benzonitrile, 2-hydroxy-3-methoxy-
• SCHEMBL1267795
• 3-methoxy-2-hydroxybenzonitrile
• CS-0067940
• FB-0600
• 2-hydroxy-3-methoxy-benzonitrile
• MFCD02261936
• N-(4(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalidene)methanamine
• 6812-16-4
• J-509618
• AKOS002292407
• FT-0681005
• DTXSID20500739
• NILKMGHUFOHVMU-UHFFFAOYSA-N
• DB-080964

• MDL： MFCD02261936
• Inchi： 1S/C8H7NO2/c1-11-7-4-2-3-6(5-9)8(7)10/h2-4,10H,1H3
• InChI Key： NILKMGHUFOHVMU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C#N)C=1O

Computed Properties

• Exact Mass: 149.04800
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 61 ºC
• Boiling Point: 172-178 ºC (2 Torr)
• Flash Point: 116.0±24.6 ºC,
• Refractive Index: 1.569
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• PSA: 53.25000
• LogP: 1.27248

2-Hydroxy-3-methoxybenzonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3439
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22